Cas no 646040-36-0 (Benzenesulfonamide,N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)-)

Benzenesulfonamide,N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)- structure
646040-36-0 structure
Product Name:Benzenesulfonamide,N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)-
CAS No:646040-36-0
MF:C17H11F6N3O2S
MW:435.343563318253
CID:422183
Update Time:2024-01-29

Benzenesulfonamide,N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)-
    • Benzenesulfonamide, N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)-
    • Inchi: 1S/C17H11F6N3O2S/c18-16(19,20)11-8-12(17(21,22)23)10-13(9-11)25-29(27,28)15-4-2-14(3-5-15)26-7-1-6-24-26/h1-10,25H
    • InChI Key: IVWNYBUZQBZRBJ-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)(=O)=O)=CC=C(N2C=CC=N2)C=C1

Computed Properties

  • Exact Mass: 435.04773

Experimental Properties

  • Density: 1.50±0.1 g/cm3(Predicted)
  • Boiling Point: 442.0±55.0 °C(Predicted)
  • PSA: 63.99
  • pka: 6.52±0.30(Predicted)
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